Cas no 2194164-07-1 (5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane)

• Product Name: 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane
• CAS No: 2194164-07-1
• MF: C₁₀H₁₅N₃OS₂
• MW: 257.375599145889
• CID: 5453118
• PubChem ID: 132344769
• Update Time: 2025-10-25

5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-5-(4-methoxy-6-methyl-2-pyrimidinyl)-3H-1,2,5-dithiazepine
• Z1513493728
• 2194164-07-1
• AKOS033387724
• 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane
• EN300-26586209

• Inchi： 1S/C10H15N3OS2/c1-8-7-9(14-2)12-10(11-8)13-3-5-15-16-6-4-13/h7H,3-6H2,1-2H3
• InChI Key： DWZVGFKZTLNEFD-UHFFFAOYSA-N
• SMILES： S1CCN(C2N=C(C=C(C)N=2)OC)CCS1

Computed Properties

• Exact Mass: 257.06565446g/mol
• Monoisotopic Mass: 257.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.2±55.0 °C(Predicted)
• pka: 6.86±0.50(Predicted)

Additional information on 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane

Recent Advances in the Study of 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane (CAS: 2194164-07-1)

The compound 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane (CAS: 2194164-07-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane. Researchers have developed a novel multi-step synthesis pathway that improves yield and purity, addressing previous limitations in scalability. The compound's unique dithiazepane ring structure, combined with the methoxy-methylpyrimidinyl moiety, has been shown to exhibit remarkable stability under physiological conditions, making it a promising scaffold for further derivatization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane exhibits selective inhibition against certain kinase targets involved in inflammatory pathways. The compound's mechanism of action appears to involve allosteric modulation, as evidenced by X-ray crystallography studies of the compound bound to its target protein. These findings suggest potential applications in the treatment of autoimmune diseases and certain cancers.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane, with good oral bioavailability and moderate plasma protein binding. The compound shows a balanced distribution between plasma and tissues, with particular accumulation observed in organs affected by inflammatory conditions. These properties make it an attractive candidate for further preclinical development.

Recent structure-activity relationship (SAR) studies have explored various modifications to the 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane scaffold. Researchers have identified specific positions on the molecule that can be modified to enhance potency or improve pharmacokinetic properties while maintaining the core structure's beneficial characteristics. These findings are guiding the design of second-generation compounds with optimized therapeutic profiles.

Looking forward, the research community anticipates that 5-(4-Methoxy-6-methylpyrimidin-2-yl)-1,2,5-dithiazepane and its derivatives may represent a new class of therapeutic agents with applications beyond their current investigative scope. Ongoing studies are exploring the compound's potential in neurodegenerative diseases and metabolic disorders, leveraging its unique chemical properties and demonstrated biological activity. The coming years are likely to see significant advancements in our understanding and application of this promising molecule.